Cas no 2137035-71-1 ((1R,2S)-1-amino-1-[4-(2-methoxyethyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]propan-2-ol)

• Product Name: (1R,2S)-1-amino-1-[4-(2-methoxyethyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]propan-2-ol
• CAS No: 2137035-71-1
• MF: C₈H₁₆N₄O₂S
• MW: 232.303239822388
• CID: 5858282
• PubChem ID: 165948529
• Update Time: 2025-07-17

(1R,2S)-1-amino-1-[4-(2-methoxyethyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2137035-71-1
• (1R,2S)-1-amino-1-[4-(2-methoxyethyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]propan-2-ol
• EN300-782530

• Inchi： 1S/C8H16N4O2S/c1-5(13)6(9)7-10-11-8(15)12(7)3-4-14-2/h5-6,13H,3-4,9H2,1-2H3,(H,11,15)/t5-,6-/m0/s1
• InChI Key： KBIJTQBPQBUAML-WDSKDSINSA-N
• SMILES： S=C1NN=C([C@H]([C@H](C)O)N)N1CCOC

Computed Properties

• Exact Mass: 232.09939694g/mol
• Monoisotopic Mass: 232.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 115Ų

Additional information on (1R,2S)-1-amino-1-[4-(2-methoxyethyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]propan-2-ol

Introduction to (1R,2S)-1-amino-1-[4-(2-methoxyethyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]propan-2-ol (CAS No. 2137035-71-1)

(1R,2S)-1-amino-1-[4-(2-methoxyethyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]propan-2-ol (CAS No. 2137035-71-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a triazole ring, a methoxyethyl group, and a sulfanyl moiety, which collectively contribute to its biological activity and pharmacological properties.

The triazole ring is a well-known heterocyclic structure that is widely used in drug design due to its high chemical stability and ability to form hydrogen bonds. In the context of (1R,2S)-1-amino-1-[4-(2-methoxyethyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]propan-2-ol, the triazole ring plays a crucial role in enhancing the compound's binding affinity to various biological targets. Recent studies have shown that triazole-containing compounds exhibit potent antifungal, antibacterial, and antiviral activities, making them valuable candidates for the development of new therapeutic agents.

The presence of the methoxyethyl group in the structure of (1R,2S)-1-amino-1-[4-(2-methoxyethyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]propan-2-ol adds hydrophilic properties to the molecule, which can improve its solubility and bioavailability. This is particularly important for drugs that need to cross biological membranes to reach their target sites. Additionally, the methoxyethyl group can influence the compound's metabolic stability and reduce its susceptibility to enzymatic degradation.

The sulfanyl moiety in (1R,2S)-1-amino-1-[4-(2-methoxyethyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]propan-2-ol is another key structural feature that contributes to its biological activity. Sulfur-containing compounds are known for their ability to form disulfide bonds and participate in redox reactions. In pharmaceutical applications, sulfanyl groups can enhance the compound's reactivity with specific protein targets and modulate cellular signaling pathways. Recent research has highlighted the potential of sulfanyl-containing compounds in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

(1R,2S)-1-amino-1-[4-(2-methoxyethyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]propan-2-ol has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its use as an antifungal agent. Fungal infections are a significant global health problem, particularly in immunocompromised patients. The unique combination of the triazole ring and sulfanyl group in this compound makes it highly effective against a wide range of fungal pathogens. Preclinical studies have demonstrated that (1R,2S)-1-amino-1-[4-(2-methoxyethyl)-5-sulfanyl-4H-1,2,4-triazol-3-y]propan--l exhibits potent antifungal activity against Candida species and Aspergillus species.

In addition to its antifungal properties, (1R,2S)-1-amino--l-[4-(-methoxyethyl)-5-sulfanyl--H--,,-triazol--< strong>y]propan- strong>-< strong>l strong > has shown promising results in preclinical studies as an anti-inflammatory agent. Inflammation is a complex biological response involving various cellular and molecular mechanisms. The compound's ability to modulate inflammatory pathways makes it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The development of new drugs often involves extensive preclinical and clinical trials to ensure their safety and efficacy. In preclinical studies using animal models, < strong >( 8 R , 8 S ) - 8 - amino - 8 - [ 8 -( 8 - methoxyethyl ) - 8 - sulfanyl - H - , , triazol - y ] propan - l strong > has demonstrated favorable pharmacokinetic properties and low toxicity profiles. These findings suggest that the compound has a high therapeutic index and may be suitable for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of < strong >( 8 R , 8 S ) - 8 - amino - 8 - [ 8 -( 8 - methoxyethyl ) - 8 - sulfanyl - H - , , triazol - y ] propan - l strong > in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings are encouraging and support further investigation into its therapeutic potential.

In conclusion, < strong >( 8 R , 8 S ) - 8 - amino - 8 [ ( 8 -( methoxyethyl ) ) ( sulfanyl ) ( triazolyl ) ] propan strong > ( CAS No . ) is a promising compound with diverse therapeutic applications . Its unique structural features , including the triazole ring , methoxyethyl group , and sulfanyl moiety , contribute to its biological activity and pharmacological properties . Ongoing research continues to explore its potential as an antifungal agent , anti-inflammatory drug , and other therapeutic uses . As more data becomes available from clinical trials , it is expected that this compound will play a significant role in advancing medical treatments for various diseases .